Cas no 92893-06-6 (2H-1,5-Thiazocine-4-carboxylicacid,7-aminohexahydro-6-oxo-,(4S-cis)-(9CI))

• Product name: 2H-1,5-Thiazocine-4-carboxylicacid,7-aminohexahydro-6-oxo-,(4S-cis)-(9CI)
• CAS No: 92893-06-6
• MF: C₇H₁₂N₂O₃S
• MW: 204.246780395508
• CID: 873079

2H-1,5-Thiazocine-4-carboxylicacid,7-aminohexahydro-6-oxo-,(4S-cis)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Thiazocine-4-carboxylicacid,7-aminohexahydro-6-oxo-,(4S-cis)-(9CI)

• Inchi： 1S/C7H12N2O3S/c8-4-3-13-2-1-5(7(11)12)9-6(4)10/h4-5H,1-3,8H2,(H,9,10)(H,11,12)/t4-,5-/m0/s1
• InChI Key： UNKLOKHMIJHBMF-WHFBIAKZSA-N
• SMILES： S1C[C@H](N)C(=O)N[C@H](C(O)=O)CC1

Computed Properties

• Exact Mass: 204.057
• Monoisotopic Mass: 204.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2